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Compound of Interest

Compound Name: 4-Benzyl-3-methylmorpholine

Cat. No.: B15094399

Foreword

This technical guide provides a comprehensive overview of 4-Benzyl-3-methylmorpholine, a
substituted morpholine derivative of interest to researchers, scientists, and professionals in
drug development. Due to the limited publicly available data for this specific compound, this
guide also draws upon information from closely related analogs to provide a thorough
understanding of its potential chemical and biological properties. This document covers the
compound's identification, a proposed synthetic pathway, estimated physicochemical
properties, and a discussion of its potential pharmacological relevance based on the broader
class of morpholine-containing compounds.

Compound Identification

Precise CAS numbers for all stereoisomers of 4-Benzyl-3-methylmorpholine are not readily
available in public databases, suggesting it is a research chemical with limited commercial
availability. However, CAS numbers for closely related compounds have been identified:

Compound Name CAS Number

(R)-4-Benzyl-3-methylmorpholine 74571-98-5

S)-4-Benzyl-3-(bromomethyl)morpholine
() Y3+ ¥ P 2007908-70-3

hydrobromide
4-Benzyl-3-hydroxymethylmorpholine 110167-20-9
(R)-4-Benzyl-3-cyanomethylmorpholine 917572-29-3
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Physicochemical Properties

Quantitative data for 4-Benzyl-3-methylmorpholine is not extensively documented. The
following table summarizes the properties of the parent compound, 4-Benzylmorpholine, to
provide an estimated profile.

Property Value (for 4-Benzylmorpholine)
Molecular Formula C11H1sNO

Molecular Weight 177.24 g/mol

IUPAC Name 4-benzylmorpholine

CAS Number 10316-00-4

Appearance Likely a liquid at room temperature

Boiling Point Not available

Melting Point Not available

Solubility Expected to be soluble in organic solvents

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 4-Benzyl-3-methylmorpholine is
not available in the surveyed literature. However, a plausible synthetic route can be proposed
based on established methods for the synthesis of substituted morpholines. A potential
approach involves the reductive amination of a suitable precursor.

Proposed Synthetic Pathway

A likely synthetic route to 4-Benzyl-3-methylmorpholine could start from a commercially
available amino alcohol, which is first N-benzylated and then undergoes cyclization.
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Step 2: Cyclization
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Caption: Proposed two-step synthesis of 4-Benzyl-3-methylmorpholine.

Experimental Protocol (Hypothetical)

Step 1: Synthesis of N-Benzyl-2-amino-1-propanol

e To a solution of 2-amino-1-propanol (1.0 eq) in a suitable solvent such as methanol, add
benzaldehyde (1.0 eq).

 Stir the mixture at room temperature for 1-2 hours to form the corresponding imine.

e Cool the reaction mixture to 0°C and add a reducing agent, such as sodium borohydride (1.2
eq), portion-wise.

 Allow the reaction to warm to room temperature and stir for an additional 12 hours.
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e Quench the reaction by the slow addition of water.

o Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over
anhydrous sulfate, filter, and concentrate under reduced pressure to yield the crude N-
benzyl-2-amino-1-propanol.

Step 2: Cyclization to form 4-Benzyl-3-methylmorpholine

e Dissolve the crude N-benzyl-2-amino-1-propanol (1.0 eq) in a suitable solvent like
dichloromethane.

e Add a base, such as triethylamine (2.5 eq).

o Cool the mixture to 0°C and add chloroacetyl chloride (1.1 eq) dropwise.
 Allow the reaction to warm to room temperature and stir for 24 hours.

e Wash the reaction mixture with saturated aqueous sodium bicarbonate solution.
o Extract the aqueous layer with dichloromethane.

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure.

 Purify the crude product by column chromatography on silica gel to obtain 4-Benzyl-3-
methylmorpholine.

Potential Biological Activity and Signaling Pathways

While no specific biological data for 4-Benzyl-3-methylmorpholine has been found, the
morpholine scaffold is a well-established pharmacophore in medicinal chemistry, present in
numerous approved drugs. Derivatives of morpholine are known to exhibit a wide range of
biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

Substituted phenylmorpholines, in particular, have been investigated for their effects on the
central nervous system, often acting as monoamine neurotransmitter releasers or reuptake
inhibitors.
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Hypothetical Mechanism of Action

Based on the activities of related compounds, 4-Benzyl-3-methylmorpholine could potentially
interact with various biological targets, such as G-protein coupled receptors (GPCRS), ion
channels, or enzymes like kinases. A generalized signaling pathway that could be modulated
by a morpholine derivative is depicted below.
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Caption: Generalized signaling pathway potentially modulated by 4-Benzyl-3-
methylmorpholine.
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Safety and Handling

Specific safety and handling information for 4-Benzyl-3-methylmorpholine is not available.
The following recommendations are based on data for structurally related morpholine
derivatives.

» Personal Protective Equipment (PPE): Wear appropriate protective clothing, including gloves
and safety glasses.

» Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of
vapors and contact with skin and eyes.

e Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents.

o First Aid: In case of contact, immediately flush skin or eyes with plenty of water. If inhaled,
move to fresh air. Seek medical attention if irritation persists.

Conclusion

4-Benzyl-3-methylmorpholine is a morpholine derivative with potential for further investigation
in the field of drug discovery. While specific data for this compound is scarce, this guide
provides a foundational understanding based on the known chemistry and biology of the
morpholine class of compounds. Further research is warranted to fully elucidate the synthesis,
properties, and biological activity of this specific molecule.

 To cite this document: BenchChem. [4-Benzyl-3-methylmorpholine: A Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15094399#4-benzyl-3-methylmorpholine-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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